Cas no 2229258-34-6 (1-(5-Fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid)
1-(5-Fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- EN300-1815101
- 2229258-34-6
- 1-(5-fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid
- 1-(5-Fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid
-
- Inchi: 1S/C12H12FNO3/c13-8-1-2-10(14-7-8)12(11(16)17)5-3-9(15)4-6-12/h1-2,7H,3-6H2,(H,16,17)
- InChI Key: KXASELFFEBZSIT-UHFFFAOYSA-N
- SMILES: FC1=CN=C(C=C1)C1(C(=O)O)CCC(CC1)=O
Computed Properties
- Exact Mass: 237.08012141g/mol
- Monoisotopic Mass: 237.08012141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 67.3Ų
1-(5-Fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1815101-0.05g |
1-(5-fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid |
2229258-34-6 | 0.05g |
$1104.0 | 2023-06-01 | ||
| Enamine | EN300-1815101-0.1g |
1-(5-fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid |
2229258-34-6 | 0.1g |
$1157.0 | 2023-06-01 | ||
| Enamine | EN300-1815101-0.25g |
1-(5-fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid |
2229258-34-6 | 0.25g |
$1209.0 | 2023-06-01 | ||
| Enamine | EN300-1815101-0.5g |
1-(5-fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid |
2229258-34-6 | 0.5g |
$1262.0 | 2023-06-01 | ||
| Enamine | EN300-1815101-1.0g |
1-(5-fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid |
2229258-34-6 | 1g |
$1315.0 | 2023-06-01 | ||
| Enamine | EN300-1815101-2.5g |
1-(5-fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid |
2229258-34-6 | 2.5g |
$2576.0 | 2023-06-01 | ||
| Enamine | EN300-1815101-5.0g |
1-(5-fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid |
2229258-34-6 | 5g |
$3812.0 | 2023-06-01 | ||
| Enamine | EN300-1815101-10.0g |
1-(5-fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid |
2229258-34-6 | 10g |
$5652.0 | 2023-06-01 |
1-(5-Fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 1-(5-Fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid
Introduction to 1-(5-Fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2229258-34-6)
1-(5-Fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2229258-34-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases.
The chemical structure of 1-(5-Fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid consists of a cyclohexane ring with a ketone group at the 4-position and a carboxylic acid group at the 1-position. The presence of a fluorinated pyridine moiety at the 5-position imparts unique electronic and steric properties to the molecule, which are crucial for its biological activity. The fluorine atom enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.
Recent studies have highlighted the multifaceted biological activities of 1-(5-Fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid. One of the most notable findings is its anti-inflammatory properties. In vitro experiments have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition is attributed to the compound's ability to modulate key signaling pathways, including NF-κB and MAPK, which are central to the inflammatory response.
In addition to its anti-inflammatory effects, 1-(5-Fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid has shown promise in neurodegenerative disease models. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common hallmarks of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by its ability to upregulate antioxidant enzymes and inhibit the activation of microglia, thereby reducing neuroinflammation.
The pharmacokinetic profile of 1-(5-Fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid has also been extensively studied. In animal models, this compound exhibits good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the brain and liver. These properties make it an ideal candidate for further clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(5-Fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential in specific disease indications.
In conclusion, 1-(5-Fluoropyridin-2-yl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2229258-34-6) represents a promising lead compound in the development of novel therapeutics for inflammatory and neurodegenerative diseases. Its unique chemical structure, combined with its favorable pharmacological properties, positions it as a valuable asset in the pharmaceutical industry's ongoing efforts to address unmet medical needs.
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